Cas no 1333222-32-4 (Ethyl 5,5-dimethylpyrrolidine-2-carboxylate)

• Product Name: Ethyl 5,5-dimethylpyrrolidine-2-carboxylate
• CAS No: 1333222-32-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 855526
• PubChem ID: 71304291
• Update Time: 2025-05-23

Ethyl 5,5-dimethylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,5-dimethylpyrrolidine-2-carboxylate
• Ethyl 5,5-dimethylprolinate
• 1333222-32-4
• CS-0299046
• DTXSID00745227
• ethyl5,5-dimethylpyrrolidine-2-carboxylate
• EN300-6510004

• Inchi： 1S/C9H17NO2/c1-4-12-8(11)7-5-6-9(2,3)10-7/h7,10H,4-6H2,1-3H3
• InChI Key： RRKDHIUQWPMHDL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(C)(C)N1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 5,5-dimethylpyrrolidine-2-carboxylate

Ethyl 5,5-dimethylpyrrolidine-2-carboxylate (CAS No. 1333222-32-4): A Comprehensive Overview

Ethyl 5,5-dimethylpyrrolidine-2-carboxylate (CAS No. 1333222-32-4) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and advanced materials.

The chemical structure of Ethyl 5,5-dimethylpyrrolidine-2-carboxylate consists of a pyrrolidine ring with two methyl groups attached to the 5-position and an ethyl ester group at the 2-position. This configuration imparts unique chemical properties that make it a valuable intermediate in various synthetic pathways. The presence of the pyrrolidine ring provides a flexible and reactive scaffold, while the ethyl ester group offers opportunities for further functionalization.

In recent years, Ethyl 5,5-dimethylpyrrolidine-2-carboxylate has been extensively studied for its role in the synthesis of bioactive molecules. One notable application is in the development of peptide mimetics, which are designed to mimic the biological activity of peptides while offering improved stability and pharmacokinetic properties. These mimetics have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

Research published in the *Journal of Medicinal Chemistry* highlights the use of Ethyl 5,5-dimethylpyrrolidine-2-carboxylate as a key intermediate in the synthesis of a novel class of protease inhibitors. These inhibitors have demonstrated potent activity against specific proteases involved in viral replication and cancer progression. The unique structural features of Ethyl 5,5-dimethylpyrrolidine-2-carboxylate enable it to form stable complexes with target enzymes, thereby enhancing its inhibitory effects.

Beyond its applications in pharmaceutical research, Ethyl 5,5-dimethylpyrrolidine-2-carboxylate has also found utility in materials science. Its ability to undergo selective chemical transformations makes it a valuable building block for the synthesis of polymeric materials with tailored properties. For instance, recent studies have explored the use of this compound in the development of biodegradable polymers for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of Ethyl 5,5-dimethylpyrrolidine-2-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by esterification or other functional group manipulations. Advances in catalytic methods have significantly improved the efficiency and scalability of these processes, making Ethyl 5,5-dimethylpyrrolidine-2-carboxylate more accessible for large-scale applications.

In terms of safety and handling, Ethyl 5,5-dimethylpyrrolidine-2-carboxylate is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions, such as maintaining a dry and cool environment, are recommended to ensure its long-term stability.

Future research on Ethyl 5,5-dimethylpyrrolidine-2-carboxylate is likely to focus on expanding its applications in both pharmaceutical and materials science domains. Ongoing studies aim to explore new synthetic methodologies that can further enhance its utility as a versatile intermediate. Additionally, efforts are being made to investigate its potential as a platform molecule for developing multifunctional materials with enhanced performance characteristics.

In conclusion, Ethyl 5,5-dimethylpyrrolidine-2-carboxylate (CAS No. 1333222-32-4) is a compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications and improve synthetic methods, Ethyl 5,5-dimethylpyrrolidine-2-carboxylate is poised to play an increasingly important role in shaping the future of these fields.